Cas no 84313-39-3 (Phalloidinsulfone)

Phalloidinsulfone structure
Phalloidinsulfone structure
Product name:Phalloidinsulfone
CAS No:84313-39-3
MF:C35H48N8O13S
MW:820.86642742157
CID:2699064

Phalloidinsulfone Chemical and Physical Properties

Names and Identifiers

    • Phalloidinsulfone
    • cyclic(L-Alanyl-D-threonyl-L-cysteinyl-cis-4-hydroxy-L-prolyl-L-alanyl-2-sulfonyl-L-tryptophyl-4,5-dihydroxy-L-leucyl) cyclic (3-6)-sulfone
    • Inchi: 1S/C35H48N8O13S/c1-15-27(47)38-22-10-20-19-7-5-6-8-21(19)41-33(20)57(55,56)13-24(34(53)43-12-18(46)9-25(43)31(51)37-15)40-32(52)26(17(3)45)42-28(48)16(2)36-30(50)23(39-29(22)49)11-35(4,54)14-44/h5-8,15-18,22-26,41,44-46,54H,9-14H2,1-4H3,(H,36,50)(H,37,51)(H,38,47)(H,39,49)(H,40,52)(H,42,48)
    • InChI Key: DYDXUWVODFMNHK-UHFFFAOYSA-N
    • SMILES: S1(C2=C(C3C=CC=CC=3N2)CC2C(NC(C(NC(C)C(NC(C(C)O)C(NC(C1)C(N1CC(CC1C(NC(C)C(N2)=O)=O)O)=O)=O)=O)=O)CC(C)(CO)O)=O)(=O)=O
    • BRN: 3028252

Computed Properties

  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 57
  • Rotatable Bond Count: 4
  • Complexity: 1710
  • XLogP3: -2.9
  • Topological Polar Surface Area: 334

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